Cas no 1702186-15-9 (3-Hexanol, 1-amino-5-methoxy-5-methyl-)

• Product Name: 3-Hexanol, 1-amino-5-methoxy-5-methyl-
• CAS No: 1702186-15-9
• MF: C₈H₁₉NO₂
• MW: 161.24196267128
• CID: 5283705
• Update Time: 2025-06-07

3-Hexanol, 1-amino-5-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 1-amino-5-methoxy-5-methyl-

• Inchi： 1S/C8H19NO2/c1-8(2,11-3)6-7(10)4-5-9/h7,10H,4-6,9H2,1-3H3
• InChI Key： ZJCFAEMMCWJUIR-UHFFFAOYSA-N
• SMILES： C(N)CC(O)CC(OC)(C)C

Additional information on 3-Hexanol, 1-amino-5-methoxy-5-methyl-

Introduction to 3-Hexanol, 1-amino-5-methoxy-5-methyl- (CAS No. 1702186-15-9) and Its Emerging Applications in Chemical Biology

3-Hexanol, 1-amino-5-methoxy-5-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 1702186-15-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique molecular framework and potential biological activities. This compound belongs to a class of molecules characterized by the presence of both amino and methoxy functional groups, positioned on a hexyl backbone with a methyl substituent at the 5-position. Such structural features make it a promising candidate for further investigation in drug discovery, synthetic chemistry, and biomolecular interactions.

The significance of 3-Hexanol, 1-amino-5-methoxy-5-methyl- lies in its ability to serve as a versatile intermediate in the synthesis of more complex pharmacophores. The combination of an amino group and a methoxy group provides multiple sites for chemical modification, enabling the development of novel derivatives with tailored biological properties. In recent years, there has been growing interest in harnessing such molecular scaffolds for their potential applications in modulating enzyme activity, interacting with protein targets, and serving as precursors for bioactive small molecules.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 3-Hexanol, 1-amino-5-methoxy-5-methyl- for further experimental validation. These computational approaches allow researchers to predict binding affinities, metabolic stability, and pharmacokinetic profiles with increasing accuracy, thereby accelerating the drug discovery pipeline. The structural motifs present in this compound are particularly relevant to ongoing research in the development of kinase inhibitors, G-protein coupled receptor modulators, and other therapeutic agents targeting central nervous system disorders.

In the realm of synthetic chemistry, 3-Hexanol, 1-amino-5-methoxy-5-methyl- exemplifies the importance of functional group interconversion in creating structurally diverse libraries. The presence of both an amino group and a methoxy group offers opportunities for further derivatization through reductive amination, etherification, or transition-metal-catalyzed cross-coupling reactions. Such transformations are essential for generating molecules with enhanced solubility, bioavailability, and target specificity. Moreover, the compound’s hexyl backbone provides a hydrophobic moiety that can be exploited to optimize membrane permeability—a critical factor in drug design.

One particularly intriguing aspect of 3-Hexanol, 1-amino-5-methoxy-5-methyl- is its potential role as a precursor for bioactive natural products or their analogs. By leveraging biocatalytic methods such as enzymatic resolution or microbial fermentation, researchers can explore the synthesis of enantiomerically pure derivatives that may exhibit improved pharmacological profiles. This approach aligns with the growing trend toward sustainable and green chemistry practices, where natural product-inspired scaffolds are increasingly being utilized to develop next-generation therapeutics.

The compound’s relevance extends beyond its structural features to its potential interactions with biological systems. The amino group can act as a hydrogen bond donor or acceptor, facilitating binding to polar residues on protein surfaces. Meanwhile, the methoxy group introduces steric bulk and electronic effects that can modulate binding affinity and selectivity. These properties make 3-Hexanol, 1-amino-5-methoxy-5-methyl- an attractive scaffold for designing molecules that interact with transcription factors, receptors, or enzymes involved in critical biological pathways.

Recent studies have also highlighted the compound’s potential applications in materials science and polymer chemistry. The ability to incorporate functional groups like amino and methoxy into larger molecular frameworks allows for the development of novel polymers with tailored properties. For instance, these derivatives could be used to create biodegradable polymers or hydrogels with enhanced mechanical strength and biocompatibility—a promising direction for biomedical applications such as tissue engineering or drug delivery systems.

The synthesis of 3-Hexanol, 1-amino-5-methoxy-5-methyl- presents both challenges and opportunities for synthetic chemists. While the presence of multiple functional groups necessitates careful control over reaction conditions to avoid side products, it also opens avenues for innovative synthetic strategies. For example, protecting group strategies can be employed to isolate reactive sites during multi-step syntheses. Additionally, modern catalytic methods—such as photoredox catalysis or organometallic transformations—offer efficient pathways to construct complex molecular architectures while minimizing waste generation.

In conclusion,3-Hexanol, 1-amino, 5-methoxy, 5-methyl, (CAS No. 1702186/15/9) represents a structurally intriguing compound with broad applications across chemical biology and synthetic chemistry. Its unique combination of functional groups makes it a valuable building block for drug discovery efforts aimed at modulating biological pathways relevant to human health and disease. As research continues to uncover new synthetic methodologies and computational tools for analyzing molecular interactions,3-Hexanol, 1-amino, 5-methoxy, 5-methyl, is poised to play an increasingly important role in advancing our understanding of biomolecular systems and developing innovative therapeutic solutions.